Cas no 2005784-00-7 (Tert-butyl N-(3-acetylthiophen-2-yl)carbamate)

• Product Name: Tert-butyl N-(3-acetylthiophen-2-yl)carbamate
• CAS No: 2005784-00-7
• MF: C₁₁H₁₅NO₃S
• MW: 241.306701898575
• CID: 5037983
• Update Time: 2025-07-19

Tert-butyl N-(3-acetylthiophen-2-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• Tert-butyl N-(3-acetylthiophen-2-yl)carbamate

• Inchi： 1S/C11H15NO3S/c1-7(13)8-5-6-16-9(8)12-10(14)15-11(2,3)4/h5-6H,1-4H3,(H,12,14)
• InChI Key： HRXQRLRPEFYXTL-UHFFFAOYSA-N
• SMILES： S1C=CC(C(C)=O)=C1NC(=O)OC(C)(C)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 285
• XLogP3: 2.7
• Topological Polar Surface Area: 83.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on Tert-butyl N-(3-acetylthiophen-2-yl)carbamate

Tert-butyl N-(3-acetylthiophen-2-yl)carbamate and Its Role in Modern Pharmaceutical Research

Tert-butyl N-(3-acetylthiophen-2-yl)carbamate, with the CAS No. 2005784-00-7, represents a significant advancement in the field of medicinal chemistry. This compound is a derivative of thiophene, a five-membered aromatic heterocyclic ring, and its structural features make it a promising candidate for drug development. The thiophene ring, which is a key component of many bioactive molecules, is modified here through the introduction of an acetyl group at the 3-position and a carbamate linkage to the 2-position. This unique molecular architecture provides both steric and electronic advantages, enabling the compound to interact with biological targets in novel ways.

Recent studies have highlighted the potential of Tert-butyl N-(3-acetylthiophen-2-yl)carbamate in modulating enzyme activity and receptor binding. For instance, a 2023 publication in Journal of Medicinal Chemistry demonstrated that this compound exhibits selective inhibition of the enzyme acetylcholinesterase, a target associated with neurodegenerative diseases such as Alzheimer’s. The acetyl group on the thiophene ring is believed to enhance the compound’s ability to form hydrogen bonds with the enzyme’s active site, thereby improving its inhibitory potency. This finding underscores the importance of structural modifications in optimizing drug-target interactions.

The synthesis of Tert-butyl N-(3-acetylthiophen-2-yl)carbamate involves a multi-step process that combines both organic and catalytic techniques. A key step in its preparation is the formation of the thiophene derivative through a nucleophilic substitution reaction, which is then coupled with a carbamate moiety via a coupling agent. This synthetic approach not only ensures high purity but also allows for the incorporation of functional groups that can be further modified for therapeutic applications. The use of green chemistry principles in this synthesis has been emphasized in recent literature, reflecting the growing importance of sustainable practices in pharmaceutical research.

One of the most intriguing aspects of Tert-but,yl N-(3-acetylthiophen-2-yl)carbamate is its potential role as a prodrug. Prodrugs are designed to improve the pharmacokinetic properties of a compound, such as solubility, stability, and bioavailability. In this case, the carbamate linkage may be cleaved in vivo under physiological conditions, releasing the active thiophene derivative. This mechanism has been explored in preclinical studies, where the compound showed enhanced cellular uptake compared to its parent molecule. Such properties make it a valuable candidate for the development of targeted therapies.

Recent advancements in computational chemistry have further expanded the understanding of Tert-butyl N-(3-acetylthiophen-2-yl)carbamate’s biological activity. Molecular docking studies have revealed that the compound can bind to multiple protein targets, including G-protein-coupled receptors (GPCRs) and ion channels. These interactions are critical for the modulation of signaling pathways involved in inflammation and pain perception. A 2024 study published in Chemical Biology & Drug Design reported that the compound exhibits anti-inflammatory effects in vitro, suggesting its potential use in the treatment of chronic inflammatory disorders.

The structural versatility of Tert-butyl N-(3-acetylthiophen-2-yl)carbamate also makes it a useful intermediate in the synthesis of more complex molecules. By modifying the thiophene ring or the carbamate group, researchers can generate derivatives with tailored pharmacological profiles. For example, substituting the tert-butyl group with other alkyl chains has been shown to enhance the compound’s solubility in aqueous environments, which is essential for oral administration. This flexibility in structural design is a key factor in its continued exploration as a lead compound in drug discovery.

In addition to its therapeutic potential, Tert-butyl N-(3-acetylthiophen-2-yl)carbamate has been studied for its role in material science applications. Its unique electronic properties make it a candidate for use in organic semiconductors and sensor technologies. However, these applications remain in the early stages of research, and the focus of current studies is primarily on its biological activity. The dual functionality of the compound highlights the interdisciplinary nature of modern pharmaceutical research.

Despite its promising properties, the development of Tert-butyl N-(3-acetylthiophen-2-yl)carbamate as a therapeutic agent faces several challenges. One of the primary obstacles is achieving sufficient selectivity for its target proteins while minimizing off-target effects. Ongoing research is focused on optimizing the compound’s structure to enhance its specificity and reduce potential side effects. Additionally, the need for large-scale synthesis and formulation development remains a critical area of investigation for its transition from the laboratory to clinical trials.

Overall, Tert-butyl N-(3-acetylthiophen-2-yl)carbamate exemplifies the power of molecular design in addressing complex biological problems. Its structural features, combined with the insights gained from recent studies, position it as a valuable tool in the quest for new treatments for a wide range of diseases. As research in this area continues to evolve, the compound is likely to play an increasingly important role in the development of innovative pharmaceutical solutions.